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Compound of Interest

Compound Name: BIP-135

Cat. No.: B1667295

For Researchers, Scientists, and Drug Development Professionals

Introduction

BIP-135 is a potent and selective ATP-competitive inhibitor of Glycogen Synthase Kinase-3
(GSK-3), with IC50 values of 16 nM and 21 nM for GSK-3a and GSK-3[3, respectively.[1][2][3]
[4] Its neuroprotective effects and potential therapeutic applications in conditions such as spinal
muscular atrophy make it a compound of significant interest in drug discovery and neurobiology
research.[1][5][6] This guide provides detailed protocols for the solubilization and storage of
BIP-135 to ensure its stability and efficacy in experimental settings.

Chemical Properties

A summary of the key chemical properties of BIP-135 is presented in the table below.
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Property Value Reference
Molecular Formula C21H13BrN203 [21[71[8]
Molecular Weight 421.24 g/mol [2][41[8]
CAS Number 941575-71-9 [2][71[8]
Purity >95% (HPLC) [711]

Solubility Data

BIP-135 exhibits limited solubility in aqueous solutions but is soluble in organic solvents. The

primary recommended solvent for creating stock solutions is Dimethyl Sulfoxide (DMSO).

Solvent Solubility Notes Reference
DMSO >15 mg/mL [9]
Requires sonication
62.5 mg/mL (148.37 and warming to <70°C
DMSO [51[8]
mM) for complete
dissolution.
Information not
Ethanol

available

PBS (Phosphate-
Buffered Saline)

Information not

available

Likely poorly soluble.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of BIP-135 in DMSO,

suitable for long-term storage and subsequent dilution for in vitro and in vivo experiments.
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Materials:

BIP-135 powder

Anhydrous/molecular sieve-dried DMSO
Sterile microcentrifuge tubes or vials
Vortex mixer

Water bath sonicator

Procedure:

Pre-warm BIP-135: Allow the vial of BIP-135 powder to equilibrate to room temperature
before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of BIP-135 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.21 mg of BIP-135.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
BIP-135 powder.

Dissolution:
o Vortex the mixture vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a water bath sonicator at a
temperature below 70°C and sonicate for 10-15 minutes, or until the solution is clear.[5][8]

o Visually inspect the solution to ensure no particulate matter remains.
Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to
minimize freeze-thaw cycles.[1]
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell Culture

This protocol details the dilution of the high-concentration DMSO stock solution for use in cell-
based assays.

Materials:

e 10 mM BIP-135 stock solution in DMSO
e Appropriate sterile cell culture medium
Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM BIP-135 stock solution at room
temperature.

e Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to
achieve the desired final concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept low
(typically £0.5%) to avoid solvent-induced cytotoxicity.

o For example, to prepare a 10 uM working solution, you can add 1 pL of the 10 mM stock
solution to 1 mL of cell culture medium.

¢ Mixing: Gently mix the working solution by pipetting or inverting the tube.

o Application: Add the freshly prepared working solution to your cell cultures.

Protocol 3: Preparation of Dosing Solutions for In Vivo
Studies

This protocol is based on a reported in vivo study where BIP-135 was administered via
intraperitoneal (i.p.) injection.[10]
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Materials:

BIP-135 powder

100% DMSO (sterile, injectable grade)

Sterile vials

Vortex mixer

Water bath sonicator

Procedure:
e Vehicle: The vehicle used in the cited study was 100% DMSO.[10]
e Preparation of Dosing Solution:

o Calculate the required amount of BIP-135 based on the desired dose (e.g., 75 mg/kg) and
the weight of the animals.[10]

o Dissolve the BIP-135 powder directly in 100% sterile DMSO.
o Use vortexing and sonication (as described in Protocol 1) to ensure complete dissolution.

o Administration: The solution can be administered via intraperitoneal injection. The injection
volume should be determined based on the animal's weight and institutional guidelines.

Storage and Stability

Proper storage is critical to maintain the activity of BIP-135.
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Storage .
Form Duration Notes Reference
Temperature
Store in a dry,
Powder -20°C 3 years [1]
dark place.
Store in a dry,
Powder 4°C 2 years [1]
dark place.
o Aliquot to avoid
Solution in
-20°C 1 month repeated freeze- [1]
DMSO
thaw cycles.
o Aliquot to avoid
Solution in
-80°C 6 months repeated freeze- [1]
DMSO

thaw cycles.

Signaling Pathway and Experimental Workflow

BIP-135 acts as an ATP-competitive inhibitor of GSK-3. The inhibition of GSK-3 has
downstream effects on various signaling pathways involved in cell survival and protein

expression.
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Caption: BIP-135 signaling pathway.
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Caption: Experimental workflow for BIP-135.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1667295?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

